Cas no 2227926-53-4 (rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• CAS No: 2227926-53-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5762053
• PubChem ID: 165564320
• Update Time: 2025-06-08

rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1551151
• 2227926-53-4
• rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-23(24(29)27-17-9-7-8-16(14-17)25(30)31)28-26(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,16-17,22-23H,2,7-9,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-,17-,23?/m1/s1
• InChI Key： POUFMNQHZSGQCU-QVSFKUMNSA-N
• SMILES： OC([C@@H]1CCC[C@H](C1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid

Research Brief on rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS: 2227926-53-4)

The compound rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS: 2227926-53-4) has garnered significant attention in recent chemical and biomedical research due to its potential applications in peptide synthesis and drug development. This briefing synthesizes the latest findings related to this compound, highlighting its structural properties, synthetic pathways, and emerging therapeutic implications.

Recent studies have focused on the stereochemical configuration of this compound, particularly its rac-(1R,3R) form, which exhibits unique conformational stability in peptide coupling reactions. The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a critical technique in modern biopharmaceutical production. Researchers have optimized protocols for its incorporation into complex peptide sequences, demonstrating improved yield and purity compared to traditional methods.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize the compound's purity and stability. These studies reveal that rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid maintains excellent chemical stability under standard storage conditions, making it a reliable building block for pharmaceutical applications.

In preclinical investigations, derivatives of this compound have shown promising bioactivity profiles. Particularly noteworthy is its role as a precursor in the synthesis of cyclic peptide therapeutics targeting protein-protein interactions. The cyclohexane carboxylic acid moiety contributes to enhanced membrane permeability, addressing a key challenge in peptide-based drug development. Recent patent filings indicate growing commercial interest in this chemical entity for oncological and metabolic disorder applications.

The synthetic accessibility of this compound has been improved through novel catalytic methods. A 2023 study demonstrated a streamlined four-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent enantiomeric purity. This advancement significantly reduces production costs while maintaining the high quality required for pharmaceutical applications.

Ongoing research is exploring the compound's potential in creating peptide-drug conjugates, particularly for targeted cancer therapies. Its structural features allow for precise modification at multiple sites, enabling the attachment of cytotoxic payloads while maintaining target specificity. Preliminary in vitro results show enhanced tumor cell uptake compared to conventional conjugates.

From a regulatory perspective, the compound's safety profile is currently under evaluation. Initial toxicological assessments indicate favorable parameters, with no significant cytotoxicity observed at therapeutic concentrations. However, comprehensive ADME (absorption, distribution, metabolism, and excretion) studies are still required to fully assess its pharmaceutical potential.

The commercial availability of rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid has expanded in recent years, with multiple suppliers now offering GMP-grade material. Market analysis suggests growing demand, particularly from contract research organizations specializing in peptide therapeutics. Current pricing trends reflect its position as a premium specialty chemical in the pharmaceutical ingredients market.

Future research directions include exploring its application in mRNA delivery systems and as a scaffold for constrained peptides. The compound's unique structural features may address current limitations in these cutting-edge therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.